64-89-1

Largon hydrochloride

• CAS RN:
• 64-89-1

• Formula:
• C20H25ClN2OS

• InChI:
• InChI=1S/C20H24N2OS.ClH/c1-5-18(23)15-10-11-17-20(12-15)24-19-9-7-6-8-16(19)22(17)14(2)13-21(3)4;/h6-12,14H,5,13H2,1-4H3;1H

• InChIKey:
• UGVNGSMLNPWNNA-UHFFFAOYSA-N

• Propiomazine Hydrochloride is the hydrochloride salt form of propiomazine, a phenothiazine derivative and atypical antipsychotic agent with sedative, antiemetic and antipsychotic activities. Propiomazine binds to a variety of receptors, including alpha1, dopamine, histamine H1, muscarinic, and serotonin type 2 (5-HT2) receptors. Propiomazine exerts its antiemetic and sedative effects through antagonism at histamine H1 receptors;  Its antipsychotic effect is attributed to antagonistic activities at dopamine and 5-HT2 receptors.

1-(3-furylmethyl)-4-(4-methoxyphenyl)piperazine

In Stock

• CAS RN:
• 5264-89-1

• Formula:
• C16H20N2O2

• InChI:
• InChI=1S/C16H20N2O2/c1-19-16-4-2-15(3-5-16)18-9-7-17(8-10-18)12-14-6-11-20-13-14/h2-6,11,13H,7-10,12H2,1H3

• InChIKey:
• CJYLDIZZZGTGOE-UHFFFAOYSA-N

• 1-(3-furylmethyl)-4-(4-methoxyphenyl)piperazine is a useful research compound. Its molecular formula is C16H20N2O2 and its molecular weight is 272.34 g/mol. The purity is usually 95%.

10-Methyl-1,3,4,10-tetrahydroacridin-9(2h)-one

• CAS RN:
• 5464-89-1

• Formula:
• C14H15NO

• InChI:
• InChI=1S/C14H15NO/c1-15-12-8-4-2-6-10(12)14(16)11-7-3-5-9-13(11)15/h2,4,6,8H,3,5,7,9H2,1H3

• InChIKey:
• FGVSSSCNMCYKJG-UHFFFAOYSA-N

• 10-Methyl-1,3,4,10-tetrahydroacridin-9(2h)-one is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.

3-chloro-N,N-diphenylpropanamide

In Stock

• CAS RN:
• 26064-89-1

• Formula:
• C15H14ClNO

• InChI:
• InChI=1S/C15H14ClNO/c16-12-11-15(18)17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2

• InChIKey:
• RZSJRNOPOVKTCM-UHFFFAOYSA-N

• 3-chloro-N,N-diphenylpropanamide is a useful research compound. Its molecular formula is C15H14ClNO and its molecular weight is 259.73 g/mol. The purity is usually 95%.

Piperidinium, 1-(3-(2-chlorophenoxy)-3-phenylpropyl)-1,2-dimethyl-, iodide

• CAS RN:
• 42064-89-1

• Formula:
• C22H29ClINO

• InChI:
• InChI=1S/C22H29ClNO.HI/c1-18-10-8-9-16-24(18,2)17-15-21(19-11-4-3-5-12-19)25-22-14-7-6-13-20(22)23;/h3-7,11-14,18,21H,8-10,15-17H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• HFMSXYVZHIGSEO-UHFFFAOYSA-M

• Piperidinium, 1-(3-(2-chlorophenoxy)-3-phenylpropyl)-1,2-dimethyl-, iodide, also known as Piperidinium, 1-(3-(2-chlorophenoxy)-3-phenylpropyl)-1,2-dimethyl-, iodide, is a useful research compound. Its molecular formula is C22H29ClINO and its molecular weight is 485.8 g/mol. The purity is usually 95%.

Dimepranol-d6

In Stock

• CAS RN:
• 97964-89-1

• Formula:
• C5H13NO

• InChI:
• InChI=1S/C5H13NO/c1-5(7)4-6(2)3/h5,7H,4H2,1-3H3/i2D3,3D3

• InChIKey:
• NCXUNZWLEYGQAH-XERRXZQWSA-N

• Dimepranol-d6, also known as Dimepranol-d6, is a useful research compound. Its molecular formula is C5H13NO and its molecular weight is 109.202. The purity is usually 95%.

4,4,4-Trifluoro-2-methylbutan-1-amine hydrochloride

In Stock

• CAS RN:
• 136564-89-1

• Formula:
• C5H11ClF3N

• InChI:
• InChI=1S/C5H10F3N.ClH/c1-4(3-9)2-5(6,7)8;/h4H,2-3,9H2,1H3;1H

• InChIKey:
• PKZZMNUWBBIRHO-UHFFFAOYSA-N

• 4,4,4-Trifluoro-2-methylbutan-1-amine hydrochloride is a useful research compound. Its molecular formula is C5H11ClF3N and its molecular weight is 177.6. The purity is usually 95%.

5-(1,1-Dioxidotetrahydrothien-3-yl)-1,3,4-oxadiazole-2-thiol

In Stock

• CAS RN:
• 869464-89-1

• Formula:
• C6H8N2O3S2

• InChI:
• InChI=1S/C6H8N2O3S2/c9-13(10)2-1-4(3-13)5-7-8-6(12)11-5/h4H,1-3H2,(H,8,12)

• InChIKey:
• WFADEPCKDGPHSQ-UHFFFAOYSA-N

• 5-(1,1-Dioxidotetrahydrothien-3-yl)-1,3,4-oxadiazole-2-thiol is a useful research compound. Its molecular formula is C6H8N2O3S2 and its molecular weight is 220.26. The purity is usually 95%.

6-Chloro-1-(4-methoxybenzyl)-3-methylpyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 916764-89-1

• Formula:
• C13H13ClN2O3

• InChI:
• InChI=1S/C13H13ClN2O3/c1-15-12(17)7-11(14)16(13(15)18)8-9-3-5-10(19-2)6-4-9/h3-7H,8H2,1-2H3

• InChIKey:
• NINZAMOQCXMUNF-UHFFFAOYSA-N

• 6-Chloro-1-(4-methoxybenzyl)-3-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C13H13ClN2O3 and its molecular weight is 280.7 g/mol. The purity is usually 95%.

Ethyl 4-oxo-4-[4-(3-pyrrolinomethyl)phenyl]butyrate

In Stock

• CAS RN:
• 898764-89-1

• Formula:
• C17H21NO3

• InChI:
• InChI=1S/C17H21NO3/c1-2-21-17(20)10-9-16(19)15-7-5-14(6-8-15)13-18-11-3-4-12-18/h3-8H,2,9-13H2,1H3

• InChIKey:
• BWFRNKSRNJKOOB-UHFFFAOYSA-N

• Ethyl 4-oxo-4-[4-(3-pyrrolinomethyl)phenyl]butyrate is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.35 g/mol. The purity is usually 95%.

N-(2-ethylhexyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide

In Stock

• CAS RN:
• 958564-89-1

• Formula:
• C20H26N4O2S

• InChI:
• InChI=1S/C20H26N4O2S/c1-3-5-8-13(4-2)12-21-17(25)11-16-19(26)24-18(22-16)14-9-6-7-10-15(14)23-20(24)27/h6-7,9-10,13,16,22H,3-5,8,11-12H2,1-2H3,(H,21,25)

• InChIKey:
• QFMZBTJFMFYFRS-UHFFFAOYSA-N

• N-(2-ethylhexyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H26N4O2S and its molecular weight is 386.51. The purity is usually 95%.

1-(1-Chloroethyl)-3,5-dimethyl-1H-pyrazole

• CAS RN:
• 102864-89-1

• Formula:
• C7H11ClN2

• InChI:
• InChI=1S/C7H11ClN2/c1-5-4-6(2)10(9-5)7(3)8/h4,7H,1-3H3

• InChIKey:
• TVIZXANAFHGZQM-UHFFFAOYSA-N

• 1-(1-Chloroethyl)-3,5-dimethyl-1H-pyrazole, also known as 1-(1-Chloroethyl)-3,5-dimethyl-1H-pyrazole, is a useful research compound. Its molecular formula is C7H11ClN2 and its molecular weight is 158.63 g/mol. The purity is usually 95%.

Benzamide, N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-4-chloro-, hydrochloride (1:1)

In Stock

• CAS RN:
• 123464-89-1

• Formula:
• C14H18Cl2N2O

• InChI:
• InChI=1S/C14H17ClN2O.ClH/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17;/h1-4,10,13H,5-9H2,(H,16,18);1H/t13-;/m0./s1

• InChIKey:
• HSEQUIRZHDYOIX-ZOWNYOTGSA-N

• Selective α7nAChR agonist. Negligible activity at α1β1γδ and α3β4 receptors. High affinity for rat α7nACh receptors (Ki = 26 nM). Functional antagonist at 5-HT3 receptors (IC50 = 4541 nM).
  Congeneric α7 nAChR agonist
  PNU-282987 is a highly selective α7 nAChR agonist (Ki = 26 nM) displaying negligible blockade of α1β1γδ and α3β4 nAChRs (IC50 ≥ 60 μM). PNU-282987 is inactive against a panel of 32 receptors at 1 μM, except 5-HT3 receptors (Ki = 930 nM).
  

5-(2,3-Dimethoxybenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187164-89-1

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-10-7-8-11(9-16-10)14(17)12-5-4-6-13(18-2)15(12)19-3/h4-9H,1-3H3

• InChIKey:
• AHOUVYMYNMLONV-UHFFFAOYSA-N

• 5-(2,3-Dimethoxybenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline

Usually In Stock

• CAS RN:
• 1250064-89-1

• Formula:
• C9H9BrFN

• InChI:
• InChI=1S/C9H9BrFN/c10-7-3-6-5-12-2-1-8(6)9(11)4-7/h3-4,12H,1-2,5H2

• InChIKey:
• IBMNHHZOXMKENF-UHFFFAOYSA-N

• 7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline is a useful research compound. Its molecular formula is C9H9BrFN and its molecular weight is 230.08. The purity is usually 95%.

5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one

In Stock

• CAS RN:
• 1611464-89-1

• Formula:
• C7H8BrNO2

• InChI:
• InChI=1S/C7H8BrNO2/c1-9-4-5(8)3-6(11-2)7(9)10/h3-4H,1-2H3

• InChIKey:
• CITZKJYPHATPGA-UHFFFAOYSA-N

• 5-bromo-3-methoxy-1-methyl-1,2-dihydropyridin-2-one is a useful research compound. Its molecular formula is C7H8BrNO2 and its molecular weight is 218.05 g/mol. The purity is usually 95%.